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Compound of Interest

Compound Name: H-DL-Cys.HCl

CAS No.: 10318-18-0

Cat. No.: B555959

Get Quote

Introduction:

H-DL-Cys.HCl, or DL-Cysteine hydrochloride (CAS Number: 10318-18-0), is a racemic mixture

of the hydrochloride salt of the amino acid cysteine.[1][2][3] It is a crucial compound in various

research and development applications, including pharmaceutical development, cell culture,

and biochemical studies.[2] Understanding its material safety profile is paramount for ensuring

safe handling and experimental reproducibility. This technical guide provides an in-depth

overview of the material safety data for H-DL-Cys.HCl, tailored for researchers, scientists, and

drug development professionals. All quantitative data is presented in structured tables, and key

safety protocols are visualized using logical diagrams.

Chemical and Physical Properties
This section details the key physical and chemical properties of DL-Cysteine hydrochloride.

These properties are essential for proper handling, storage, and use in experimental settings.
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Property Value Source

Molecular Formula C3H8ClNO2S [4]

Molecular Weight 157.61 g/mol

Appearance White crystalline powder

Melting Point 109-112 °C

Boiling Point 389.7°C at 760 mmHg

Solubility Soluble in water

Storage Temperature
Room temperature, in an inert

atmosphere

Sensitivity Air sensitive and hygroscopic

Toxicological Information
The toxicological profile of H-DL-Cys.HCl is crucial for assessing its potential health effects.

The following table summarizes the available acute toxicity data.

Metric Value Species Route Source

LD50 (Lethal

Dose, 50%)
>2,000 mg/kg bw Rat Oral

LC50 (Lethal

Concentration,

50%)

>100 mg/l (96 h) Fish (Danio rerio) -

EC50 (Effective

Concentration,

50%)

>100 mg/l (48 h)
Crustacea

(Daphnia magna)
-

EC50 (Effective

Concentration,

50%)

>100 mg/l (72 h)

Algae/aquatic

plants

(Pseudokirchneri

ella subcapitata)

-
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Toxicological Summary:

Acute Toxicity: Not classified as acutely toxic.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Irritation: Causes serious eye irritation.

Respiratory or Skin Sensitization: Not likely to have sensitizing potential.

Germ Cell Mutagenicity: Not expected to cause germ cell mutagenicity.

Carcinogenicity: Not expected to have carcinogenic potential for humans. No component is

listed as a carcinogen by IARC or NTP.

Reproductive Toxicity: The Registry of Toxic Effects of Chemical Substances (RTECS)

contains reproductive data for this substance.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated Exposure): No effects known.

Hazard Identification and GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictogram:
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alt text

Signal Word: Warning

Experimental Protocols & Handling
Due to the nature of material safety data sheets, detailed experimental protocols for

toxicological studies are not publicly available. The provided data is a summary of results from

standardized tests. For researchers conducting their own toxicological assessments, it is

recommended to follow established OECD guidelines for chemical testing.

Personal Protective Equipment (PPE) and Handling Workflow:

The following diagram illustrates the recommended workflow for handling H-DL-Cys.HCl in a

laboratory setting to minimize exposure and ensure safety.
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Preparation

Handling

Post-Experiment

Assess Risks

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Weigh H-DL-Cys.HCl

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Work Area

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Recommended workflow for safely handling H-DL-Cys.HCl.
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First-Aid Measures
Immediate and appropriate first-aid measures are critical in the event of accidental exposure.

First-Aid Decision Tree:

This diagram provides a logical flow for responding to different types of exposure to H-DL-
Cys.HCl.

Routes of Exposure

Immediate Actions

Follow-up

Exposure to H-DL-Cys.HCl

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse Cautiously with Water
for several minutes Rinse Mouth

Seek Medical Advice if Breathing is Difficult Seek Medical Advice if Irritation Persists Remove Contact Lenses if Present
Continue Rinsing Seek Medical Advice if Feeling Unwell

Get Medical Advice

If eye irritation persists

Click to download full resolution via product page

Caption: Decision tree for first-aid measures upon exposure.
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Accidental Release Measures
In the event of a spill, a clear and systematic response is necessary to ensure the safety of

laboratory personnel and the environment.

Spill Response Workflow:

The following diagram outlines the logical steps to take when responding to a spill of H-DL-
Cys.HCl.
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Detected

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Inert Material

Sweep or Scoop Up Material

Place in a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Report Incident as per Institutional Policy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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